Cas no 1416351-85-3 (1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine)

• Product Name: 1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine
• CAS No: 1416351-85-3
• MF: C₁₁H₁₉F₃N₂
• MW: 236.277173280716
• CID: 4597589
• Update Time: 2025-05-28

1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(PIPERIDIN-4-YL)-2-(TRIFLUOROMETHYL)PIPERIDINE
• 1,4'-Bipiperidine, 2-(trifluoromethyl)-
• 1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine

• Inchi： 1S/C11H19F3N2/c12-11(13,14)10-3-1-2-8-16(10)9-4-6-15-7-5-9/h9-10,15H,1-8H2
• InChI Key： DHABDHJYJDNGEU-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)CCCCC1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine

Research Brief on 1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine (CAS: 1416351-85-3) in Chemical Biology and Pharmaceutical Applications

1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine (CAS: 1416351-85-3) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This bicyclic piperidine derivative, featuring a trifluoromethyl group, exhibits promising physicochemical properties and biological activities, making it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a key intermediate or active pharmacophore in targeting central nervous system (CNS) disorders, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a sigma-1 receptor (σ1R) modulator. Researchers synthesized a series of analogs based on the 1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine scaffold and evaluated their binding affinities. The trifluoromethyl group was found to enhance metabolic stability and blood-brain barrier permeability, with lead compounds showing nanomolar affinity for σ1R—a target implicated in neuropathic pain and neurodegenerative diseases. Molecular docking studies revealed that the compound's unique conformation allows optimal interaction with the receptor's hydrophobic pocket.

In parallel, a patent application (WO2023021056A1) disclosed its utility as a building block for covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The piperidine nitrogen serves as an attachment point for electrophilic warheads, while the trifluoromethyl group modulates electron density to improve target engagement. Biochemical assays demonstrated that derivatives of 1416351-85-3 achieved >80% inhibition of M^pro at 10 μM, with favorable cytotoxicity profiles in Vero E6 cells.

Notably, the compound's synthetic accessibility has been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a continuous-flow hydrogenation protocol using a Pt/C catalyst, achieving 92% yield of 1-(Piperidin-4-yl)-2-(trifluoromethyl)piperidine from its precursor in under 2 hours. This scalable approach addresses previous challenges in stereocontrol during the hydrogenation of the trifluoromethyl-substituted double bond.

Pharmacokinetic studies in rodent models (Sprague-Dawley rats) revealed that the compound exhibits moderate clearance (15 mL/min/kg) and volume of distribution (2.1 L/kg), with 68% oral bioavailability attributed to its balanced lipophilicity (cLogP = 2.3). Mass spectrometry imaging showed preferential accumulation in brain and lung tissues, supporting its potential for CNS and pulmonary applications.

Ongoing clinical-stage research includes its incorporation as a fragment in Phase I trials for a dual orexin receptor antagonist (DORA) for insomnia therapy. The compound's conformational rigidity reportedly reduces off-target effects compared to flexible analogs. Meanwhile, in chemical biology, it has emerged as a versatile probe for studying protein-protein interactions, particularly in GPCR dimerization studies using ¹⁹F NMR.

Future directions include exploring its utility in PROTAC design (where the piperidine nitrogen serves as a linker attachment point) and as a template for developing radiopharmaceuticals, leveraging the ¹⁸F-labeling potential of the trifluoromethyl group. The compound's unique combination of synthetic tractability, favorable ADME properties, and structural diversity positions it as a compelling subject for continued investigation in medicinal chemistry and drug development pipelines.